Cas no 2138109-78-9 (2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole)

• Product Name: 2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole
• CAS No: 2138109-78-9
• MF: C₁₂H₁₄BrNOS
• MW: 300.214661121368
• CID: 6473092
• PubChem ID: 165715870
• Update Time: 2025-05-20

2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2138109-78-9
• 2-(4-bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole
• EN300-1145866
• 2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole

• Inchi： 1S/C12H14BrNOS/c1-12(7-15-2)8-16-11(14-12)9-3-5-10(13)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key： BALOBTUARJAQOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(C)(COC)CS1

Computed Properties

• Exact Mass: 298.99795g/mol
• Monoisotopic Mass: 298.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole

2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole: A Comprehensive Overview

The compound with CAS No. 2138109-78-9, commonly referred to as 2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a bromophenyl group and a methoxymethyl substituent attached to a thiazole ring system. The thiazole core is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which contributes to its versatile chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromophenyl group in the molecule is known to enhance lipophilicity, which is crucial for crossing biological membranes and interacting with cellular targets. Additionally, the methoxymethyl substituent provides steric hindrance and improves metabolic stability, making this compound a promising candidate for further preclinical testing.

In terms of synthesis, the preparation of 2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole involves a multi-step process that typically begins with the formation of the thiazole ring. This is achieved through the condensation of an amine with a thioamide or thiourea derivative under specific reaction conditions. Subsequent steps involve the introduction of the bromophenyl and methoxymethyl groups via nucleophilic substitution or alkylation reactions. The optimization of these steps has been a focus of recent research to improve yield and purity.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers (SAMs) has been investigated for use in nanotechnology and surface modification. The thiazole ring's sulfur atom provides strong van der Waals interactions, which are essential for stable SAM formation. Furthermore, the presence of the bromophenyl group allows for functionalization with other molecules, enabling tailored properties for specific applications such as sensors or catalysts.

From an environmental standpoint, understanding the degradation pathways of 2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole is critical for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its biodegradation potential under various environmental conditions. These studies suggest that the compound may undergo hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, 2-(4-Bromophenyl)-4-(methoxymethyl)-4-methyl-4,5-dihydro-1,3-thiazole (CAS No. 2138109-78-9) represents a significant advancement in organic synthesis and materials science. Its unique structure and functional groups make it a valuable tool in drug discovery and nanotechnology applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.